Cas no 2383044-23-1 (2-Fluoro-3-iodo-5-(trifluoromethyl)benzoic acid)

• Product Name: 2-Fluoro-3-iodo-5-(trifluoromethyl)benzoic acid
• CAS No: 2383044-23-1
• MF: C₈H₃F₄IO₂
• MW: 334.01
• CID: 5076742
• Update Time: 2026-03-01

2-Fluoro-3-iodo-5-(trifluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-3-iodo-5-(trifluoromethyl)benzoic acid

• Inchi： 1S/C8H3F4IO2/c9-6-4(7(14)15)1-3(2-5(6)13)8(10,11)12/h1-2H,(H,14,15)
• InChI Key： FOUPMJGAECREOQ-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(C(F)(F)F)=CC(I)=C1F

Additional information on 2-Fluoro-3-iodo-5-(trifluoromethyl)benzoic acid

Research Briefing on 2-Fluoro-3-iodo-5-(trifluoromethyl)benzoic Acid (CAS: 2383044-23-1)

2-Fluoro-3-iodo-5-(trifluoromethyl)benzoic acid (CAS: 2383044-23-1) is a fluorinated and iodinated benzoic acid derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound serves as a versatile building block in the synthesis of complex molecules, particularly in the development of pharmaceuticals and agrochemicals. Its unique structural features, including the trifluoromethyl group and halogen substituents, make it a valuable intermediate for designing molecules with enhanced biological activity and metabolic stability.

Recent studies have explored the synthetic applications and pharmacological potential of 2-Fluoro-3-iodo-5-(trifluoromethyl)benzoic acid. One notable area of research involves its use in cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings, to construct biaryl and alkynyl derivatives. These reactions are pivotal in the development of novel drug candidates, as they enable the efficient assembly of structurally diverse compounds with tailored properties. The presence of the iodine atom in the molecule facilitates these transformations, offering a handle for further functionalization.

In addition to its synthetic utility, 2-Fluoro-3-iodo-5-(trifluoromethyl)benzoic acid has been investigated for its potential biological activities. Preliminary studies suggest that derivatives of this compound exhibit promising inhibitory effects against certain enzymes and receptors implicated in diseases such as cancer and inflammation. For instance, researchers have reported that analogs of this molecule can modulate the activity of kinases and G-protein-coupled receptors (GPCRs), highlighting its potential as a scaffold for drug discovery.

The physicochemical properties of 2-Fluoro-3-iodo-5-(trifluoromethyl)benzoic acid, including its lipophilicity and electronic characteristics, have also been a subject of interest. These properties are critical for optimizing the pharmacokinetic and pharmacodynamic profiles of drug candidates. Computational studies have been employed to predict the binding modes and interactions of this compound with biological targets, providing insights into its mechanism of action and guiding the design of more potent analogs.

Despite these advancements, challenges remain in the large-scale synthesis and application of 2-Fluoro-3-iodo-5-(trifluoromethyl)benzoic acid. Issues such as regioselectivity in functionalization reactions and the stability of intermediates need to be addressed to fully harness its potential. Ongoing research aims to develop more efficient and sustainable synthetic routes, as well as to explore its utility in emerging areas such as targeted drug delivery and chemical biology probes.

In conclusion, 2-Fluoro-3-iodo-5-(trifluoromethyl)benzoic acid represents a promising compound in the realm of chemical biology and medicinal chemistry. Its multifaceted applications in synthesis and drug discovery, coupled with its unique structural features, make it a valuable tool for researchers. Future studies are expected to further elucidate its potential and expand its utility in the development of novel therapeutics and agrochemicals.